2-Formyl-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95%

• IUPAC Name: 2-hydroxy-5-(4-piperidin-1-ylsulfonylphenyl)benzaldehyde
• InChI: InChI=1S/C18H19NO4S/c20-13-16-12-15(6-9-18(16)21)14-4-7-17(8-5-14)24(22,23)19-10-2-1-3-11-19/h4-9,12-13,21H,1-3,10-11H2
• InChI Key: ZYBBMAOSCFUNEQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C3=CC(=C(C=C3)O)C=O
• Molecular Formula: C18H19NO4S
• DSSTOX Substance ID: DTXSID60685392
• Molecular Weight: 345.4 g/mol
• CAS RN: 1261966-95-3

Description

2-Formyl-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% (2F4PPSP95) is a novel synthetic compound that has been developed for use in various scientific research applications. It is a member of the family of piperidin-1-ylsulfonyl phenylphenols, and its chemical structure is composed of a formyl group, four carbon atoms, a piperidin-1-ylsulfonyl group, and a phenyl group. The compound has been found to have a number of biochemical and physiological effects, as well as advantages and limitations for laboratory experiments.

Scientific Research Applications

2-Formyl-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% has a number of applications in scientific research. It has been used as a tool to study the effects of various compounds on cell signaling pathways, and it has also been used to investigate the effects of drugs on various biochemical pathways. Additionally, 2-Formyl-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% has been used to study the effects of various drugs on the immune system, as well as to investigate the effects of various compounds on the metabolism of cells.

Mechanism of Action

2-Formyl-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% is believed to act by binding to specific receptors in the cell membrane, which activates a cascade of biochemical reactions. These reactions lead to the activation of various signaling pathways, which can lead to changes in cell behavior and other physiological effects.
Biochemical and Physiological Effects
2-Formyl-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% has been found to have a number of biochemical and physiological effects. It has been found to activate various signaling pathways, including the cAMP-dependent pathway and the MAPK pathway. Additionally, it has been found to affect the expression of various genes, including genes involved in cell proliferation and apoptosis. Furthermore, it has been found to affect the expression of various proteins involved in cell growth and differentiation.

Advantages and Limitations for Lab Experiments

2-Formyl-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% has a number of advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize and is stable in a wide range of conditions. Additionally, it is relatively inexpensive and can be used in a variety of experiments. However, it should be noted that 2-Formyl-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% is not water soluble, and thus it must be used in an appropriate solvent. Additionally, it should be noted that the compound can be toxic if used in high concentrations.

Future Directions

There are a number of potential future directions for 2-Formyl-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95%. One potential direction is to explore the effects of the compound on various diseases. Additionally, it may be possible to use the compound as a tool to study the effects of various drugs on the immune system. Furthermore, it may be possible to use the compound to investigate the effects of various compounds on cell metabolism. Additionally, it may be possible to use the compound to study the effects of various compounds on cell signaling pathways. Finally, it may be possible to use the compound to investigate the effects of various compounds on gene expression.

Synthesis Methods

2-Formyl-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% is synthesized using a two-step process. The first step involves the formation of a piperidin-1-ylsulfonyl phenylphenol by reacting piperidine-1-sulfonyl chloride with phenylphenol. The second step involves the addition of a formyl group to the piperidin-1-ylsulfonyl phenylphenol using a formylation reaction. The resulting compound is a 2-Formyl-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% with a purity of 95%.